Cas no 1797249-63-8 (N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-2-(pyrimidin-2-yloxy)acetamide)

• Product Name: N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-2-(pyrimidin-2-yloxy)acetamide
• CAS No: 1797249-63-8
• MF: C₁₅H₁₈N₆O₃
• MW: 330.341822147369
• CID: 5372963
• Update Time: 2025-06-26

N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-2-(pyrimidin-2-yloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-morpholin-4-ylpyrimidin-2-yl)methyl]-2-pyrimidin-2-yloxyacetamide
• N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-2-(pyrimidin-2-yloxy)acetamide

• Inchi： 1S/C15H18N6O3/c22-14(11-24-15-17-3-1-4-18-15)19-10-12-16-5-2-13(20-12)21-6-8-23-9-7-21/h1-5H,6-11H2,(H,19,22)
• InChI Key： CLQFELQUVUCOJH-UHFFFAOYSA-N
• SMILES： C(NCC1=NC=CC(N2CCOCC2)=N1)(=O)COC1=NC=CC=N1

Additional information on N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-2-(pyrimidin-2-yloxy)acetamide

N-{[4-(Morpholin-4-yl)pyrimidin-2-yl]methyl}-2-(pyrimidin-2-yloxy)acetamide (CAS No. 1797249-63-8): A Comprehensive Overview

N-{[4-(Morpholin-4-yl)pyrimidin-2-yl]methyl}-2-(pyrimidin-2-yloxy)acetamide (CAS No. 1797249-63-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrimidine and morpholine, two important heterocyclic compounds with a wide range of biological activities. The unique structural features of this molecule make it a promising candidate for various therapeutic applications, particularly in the areas of oncology and neurology.

The chemical structure of N-{[4-(Morpholin-4-yl)pyrimidin-2-yl]methyl}-2-(pyrimidin-2-yloxy)acetamide consists of a pyrimidine ring linked to a morpholine ring through a methyl group, with an acetamide moiety attached to the pyrimidine ring via an oxygen atom. This intricate arrangement of functional groups imparts the compound with distinct pharmacological properties, including high solubility, stability, and the ability to cross the blood-brain barrier.

Recent studies have highlighted the potential of N-{[4-(Morpholin-4-yl)pyrimidin-2-yl]methyl}-2-(pyrimidin-2-yloxy)acetamide as an inhibitor of specific kinases involved in cancer cell proliferation. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is often associated with the development and progression of various cancers. By selectively inhibiting these kinases, N-{[4-(Morpholin-4-yl)pyrimidin-2-yl]methyl}-2-(pyrimidin-2-yloxy)acetamide can potentially disrupt the aberrant signaling cascades that drive tumor growth and metastasis.

In preclinical studies, N-{[4-(Morpholin-4-yl)pyrimidin-2-yl]methyl}-2-(pyrimidin-2-yloxy)acetamide has demonstrated potent antiproliferative effects against a variety of cancer cell lines, including those derived from breast, lung, and colorectal cancers. The compound has been shown to induce cell cycle arrest and apoptosis in these cells, suggesting its potential as a therapeutic agent for cancer treatment. Additionally, its ability to inhibit angiogenesis, the formation of new blood vessels that supply nutrients to tumors, further enhances its anticancer properties.

Beyond its applications in oncology, N-{[4-(Morpholin-4-yl)pyrimidin-2-yl]methyl}-2-(pyrimidin-2-yloxy)acetamide has also shown promise in the treatment of neurological disorders. Research has indicated that this compound can modulate the activity of certain neurotransmitter receptors and ion channels in the brain, which are implicated in conditions such as Alzheimer's disease and epilepsy. By targeting these receptors and channels, N-{[4-(Morpholin-4-yl)pyrimidin-2-yl]methyl}-2-(pyrimidin-2-yloxy)acetamide may help alleviate symptoms and improve cognitive function in affected individuals.

The pharmacokinetic properties of N-{[4-(Morpholin-4-yl)pyrimidin-2-yl]methyl}-2-(pyrimidin-2-yloxy)acetamide have been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and has a relatively long half-life, allowing for once-daily dosing regimens. Furthermore, its low toxicity profile makes it a safe candidate for long-term use in patients.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{[4-(Morpholin-4-yl)pyrimidin-2-yl]methyl}-2-(pyrimidin-2-yloxy)acetamide in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for phase II trials, which will further assess the compound's therapeutic potential in specific patient populations.

In conclusion, N-{[4-(Morpholin-4-yl)pyrimidin-2-yl]methyl}-2-(pyrimidin-2-yloxy)acetamide (CAS No. 1797249-63-8) represents a promising advancement in the field of medicinal chemistry. Its unique chemical structure and multifaceted biological activities make it a valuable candidate for the development of novel therapies for cancer and neurological disorders. As research continues to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in improving patient outcomes and advancing medical science.